Cas no 1338692-04-8 (4-(chloromethyl)-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole
• CAS No: 1338692-04-8
• MF: C₁₀H₉ClFN₃
• MW: 225.649964094162
• MDL: MFCD23697137
• CID: 5573257
• PubChem ID: 56769520
• Update Time: 2025-08-05

4-(chloromethyl)-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole
• 1H-1,2,3-Triazole, 4-(chloromethyl)-1-(3-fluorophenyl)-5-methyl-

• MDL： MFCD23697137
• Inchi： 1S/C10H9ClFN3/c1-7-10(6-11)13-14-15(7)9-4-2-3-8(12)5-9/h2-5H,6H2,1H3
• InChI Key： FURNCFXMIAJGDO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(F)=C2)C(C)=C(CCl)N=N1

Computed Properties

• Exact Mass: 225.047
• Monoisotopic Mass: 225.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(chloromethyl)-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole

4-(Chloromethyl)-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole

The compound 4-(chloromethyl)-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole, identified by the CAS number 1338692-04-8, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of triazoles, which are widely studied for their potential in pharmaceuticals, agrochemicals, and materials science. The presence of a chloromethyl group at the 4-position and a fluorophenyl group at the 1-position introduces significant electronic and steric effects, making it a valuable substrate for further functionalization.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry. The chloromethyl group in this compound serves as an excellent leaving group, enabling various substitution reactions. This feature makes it particularly useful in the synthesis of bioactive molecules. For instance, researchers have explored its application in the development of kinase inhibitors, where the triazole ring acts as a scaffold for binding to protein targets.

The fluorophenyl group at the 1-position contributes to the compound's aromaticity and enhances its stability. Fluorine substitution is known to improve pharmacokinetic properties such as solubility and bioavailability. This makes 4-(chloromethyl)-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole a promising candidate for drug delivery systems. Recent advancements in click chemistry have further expanded its utility, allowing for rapid and efficient synthesis of complex molecules.

In addition to its medicinal applications, this compound has shown potential in materials science. The triazole ring's ability to form hydrogen bonds makes it suitable for designing supramolecular assemblies. Researchers have investigated its use in creating stimuli-responsive materials that can undergo structural changes in response to external conditions such as temperature or pH levels.

The synthesis of CAS No. 1338692-04-8 involves a multi-step process that combines nucleophilic substitution and cyclization reactions. The use of transition metal catalysts has significantly improved the yield and selectivity of these reactions. Recent breakthroughs in catalytic methods have enabled the production of this compound on an industrial scale, making it more accessible for research and commercial applications.

In conclusion, 4-(chloromethyl)-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole is a versatile compound with a wide range of applications across various fields. Its unique structure and reactivity make it an invaluable tool for scientists seeking to develop innovative solutions in pharmaceuticals, materials science, and beyond.